Cas no 111722-61-3 (1-Methyl-3-methylenepiperidine hydrochloride)

• Product Name: 1-Methyl-3-methylenepiperidine hydrochloride
• CAS No: 111722-61-3
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• CID: 6185364
• PubChem ID: 160547096
• Update Time: 2025-06-07

1-Methyl-3-methylenepiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-methylenepiperidine hydrochloride
• 111722-61-3
• EN300-37330511
• 1-methyl-3-methylidenepiperidine hydrochloride

• Inchi： 1S/C7H13N.ClH/c1-7-4-3-5-8(2)6-7;/h1,3-6H2,2H3;1H
• InChI Key： QXOOADNPTGYWBO-UHFFFAOYSA-N
• SMILES： Cl.N1(C)CC(=C)CCC1

Computed Properties

• Exact Mass: 147.0814771g/mol
• Monoisotopic Mass: 147.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 96.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-Methyl-3-methylenepiperidine hydrochloride

Introduction to 1-Methyl-3-methylenepiperidine hydrochloride (CAS No. 111722-61-3)

1-Methyl-3-methylenepiperidine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 111722-61-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, which is well-documented for its diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a methyl group at the 1-position and a methylene bridge at the 3-position, contribute to its unique chemical properties and potential applications.

The hydrochloride salt form of 1-Methyl-3-methylenepiperidine hydrochloride enhances its solubility in aqueous solutions, making it a valuable intermediate in synthetic chemistry and pharmaceutical formulations. Its stability under various conditions further underscores its suitability for industrial-scale production and laboratory research.

In recent years, 1-Methyl-3-methylenepiperidine hydrochloride has garnered attention due to its role as a key intermediate in the synthesis of bioactive molecules. Researchers have explored its potential in developing novel therapeutic agents, particularly those targeting neurological disorders. The piperidine ring is a common motif in many central nervous system (CNS) drugs, and modifications at the 1- and 3-positions can significantly influence pharmacological activity.

One of the most compelling aspects of 1-Methyl-3-methylenepiperidine hydrochloride is its versatility in medicinal chemistry. The methylene bridge at the 3-position provides a site for further functionalization, enabling the creation of structurally diverse derivatives. These derivatives can be screened for various biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. Recent studies have demonstrated promising results in using 1-Methyl-3-methylenepiperidine hydrochloride as a scaffold for developing new compounds with enhanced efficacy and reduced side effects.

The synthesis of 1-Methyl-3-methylenepiperidine hydrochloride typically involves multi-step organic reactions, often starting from readily available precursors. Advances in synthetic methodologies have improved the efficiency and scalability of its production. For instance, catalytic hydrogenation and nucleophilic substitution reactions are commonly employed to construct the piperidine core structure. The final step often involves salt formation with hydrochloric acid to yield the hydrochloride salt, which is more stable and easier to handle.

The pharmacological profile of 1-Methyl-3-methylenepiperidine hydrochloride has been extensively studied in preclinical models. Initial investigations have revealed potential interactions with various biological targets, including receptors and enzymes involved in neurotransmitter signaling. These interactions may contribute to its therapeutic effects in conditions such as depression, anxiety, and neurodegenerative diseases. However, further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties.

In addition to its pharmaceutical applications, 1-Methyl-3-methylenepiperidine hydrochloride has shown promise in other areas of research. For example, it has been utilized as a building block in the synthesis of agrochemicals and specialty chemicals. Its unique structural features make it a valuable candidate for developing novel compounds with specific functionalities.

The regulatory landscape for compounds like 1-Methyl-3-methylenepiperidine hydrochloride is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that such compounds are produced under stringent quality control measures and are safe for use in research and development activities. Compliance with Good Manufacturing Practices (GMP) is essential to ensure consistency and reliability in their supply.

Future directions in the study of 1-Methyl-3-methylenepiperidine hydrochloride include exploring new synthetic routes that improve yield and reduce environmental impact. Additionally, computational modeling techniques can be employed to predict the biological activity of derivatives before they are synthesized experimentally. This approach can accelerate drug discovery processes by focusing efforts on the most promising candidates.

The role of 1-Methyl-3-methylenepiperidine hydrochloride as an intermediate in drug development underscores its importance in modern pharmaceutical chemistry. Its structural versatility and potential therapeutic applications make it a valuable asset for researchers seeking to develop novel treatments for various diseases. As our understanding of biological systems continues to evolve, compounds like 1-Methyl-3-methylenepiperidine hydrochloride will undoubtedly play a crucial role in advancing medical science.